Cas no 2034454-50-5 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]propanamide)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]propanamide
• CAS No: 2034454-50-5
• MF: C₂₁H₂₈N₂O₄
• MW: 372.458025932312
• CID: 5336133
• Update Time: 2025-05-20

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylisoxazol-4-yl)-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)propanamide
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]propanamide

• Inchi： 1S/C21H28N2O4/c1-15-19(16(2)27-23-15)8-9-20(24)22-14-21(25,17-6-4-3-5-7-17)18-10-12-26-13-11-18/h3-7,18,25H,8-14H2,1-2H3,(H,22,24)
• InChI Key： LWBSIPFQUNYUDS-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C1C=CC=CC=1)(CNC(CCC1C(C)=NOC=1C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 477
• XLogP3: 1.9
• Topological Polar Surface Area: 84.6

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]propanamide

Introduction to Compound with CAS No. 2034454-50-5 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 2034454-50-5 is a significant molecule in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, formally known as 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]propanamide, has garnered considerable attention due to its potential applications in drug discovery and development. The intricate molecular framework of this compound, featuring a combination of heterocyclic and aliphatic moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

The structural components of this molecule, particularly the 3,5-dimethyl-1,2-oxazol-4-yl moiety and the 2-hydroxy-2-(oxan-4-yl)-2-phenylethyl side chain, contribute to its unique chemical properties. These features are not only crucial for its reactivity but also play a pivotal role in determining its biological activity. The oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, is well-documented for its presence in numerous bioactive compounds. Its incorporation into the molecular structure of this compound suggests potential interactions with biological targets, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from heterocyclic compounds. The 3-(3,5-dimethyl-1,2-oxazol-4-yl) substituent in this molecule aligns with this trend, as oxazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of two methyl groups at the 3 and 5 positions enhances the stability and electronic properties of the oxazole ring, which could influence its binding affinity to biological targets.

The other key component of this compound is the N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]propanamide moiety. This part of the molecule introduces hydrophilic and lipophilic characteristics, which are essential for drug solubility and membrane permeability. The hydroxyl group and the tetrahydropyran ring contribute to hydrogen bonding capabilities, while the phenyl group enhances hydrophobic interactions. Such a balance is critical for optimizing pharmacokinetic profiles and ensuring effective drug delivery.

The potential applications of this compound are vast and span multiple therapeutic areas. One of the most promising fields is oncology. Recent studies have highlighted the role of oxazole derivatives in inhibiting kinases and other enzymes involved in cancer cell proliferation. The structural features of this compound suggest that it may exhibit similar effects by interfering with key signaling pathways in tumor cells. Additionally, its ability to cross cell membranes could make it an effective candidate for targeted therapy.

In the realm of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, this compound shows promise due to its ability to modulate immune responses. The oxazole ring has been shown to interact with various inflammatory mediators, potentially reducing inflammation by inhibiting pro-inflammatory cytokines. Furthermore, the hydroxyl group in the side chain could serve as a site for further functionalization to enhance specific biological activities.

The compound also exhibits potential in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Oxazole derivatives have been investigated for their ability to chelate metal ions that are implicated in neurotoxicity. The unique structural features of this compound could allow it to bind to metal ions such as copper and iron more effectively than existing chelators. This property might be exploited to develop novel treatments that mitigate oxidative stress associated with these diseases.

The synthesis of this compound presents an intriguing challenge due to its complex structure. However, advancements in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in assembling the various components of this molecule efficiently. These methods not only improve yield but also enhance purity, which is crucial for pharmaceutical applications.

The pharmacological evaluation of this compound is currently underway in several research laboratories. Initial studies have focused on determining its binding affinity to various biological targets using computational modeling and experimental techniques such as surface plasmon resonance (SPR) and X-ray crystallography. These studies aim to elucidate how the molecular structure influences interactions with proteins involved in disease pathways.

The safety profile of any new pharmaceutical entity is paramount before it can be considered for clinical use. Preclinical toxicology studies are being conducted to assess potential side effects and determine safe dosing ranges. These studies involve both in vitro assays using cell cultures and in vivo experiments using animal models. The results from these studies will provide critical insights into the therapeutic index of this compound.

The regulatory landscape for new drug approvals is stringent but well-defined. To proceed from preclinical stages to clinical trials, extensive documentation must be submitted demonstrating safety and efficacy. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require comprehensive data on chemical composition, manufacturing processes, quality control measures, pharmacokinetics/pharmacodynamics (PK/PD), toxicity profiles, and clinical trial results.

In conclusion，3-(3，5-dimethyl-l，2-oxyzol-l，4-y1)-N-[2-hydroxy-l-(oxyzan-l，4-y1)-l-phénylèthyl]propanamide, represented by CAS No.2034454--50--5, represents a significant advancement in pharmaceutical chemistry with its unique structural attributes。The combination of heterocyclic moieties like3，5-dimethyl-l，2-oxyzol-l，4-y1and functional groups such asN-[l-hydroxy-l-(oxyzan-l，4-y1)-l-phénylèthyl]propanamide, offers multifaceted opportunities for drug development across various therapeutic areas。Ongoing research aims at fully harnessing these properties through rigorous pharmacological evaluation、synthetic optimization、and regulatory compliance。As our understanding deepens，this compound holds promise not only as a standalone therapeutic agent but also as a scaffold for designing next-generation drugs。